Cas no 1354016-78-6 (N-[(S)-1-(2-Hydroxy-ethyl)-pyrrolidin-3-yl]-acetamide)

N-[(S)-1-(2-Hydroxy-ethyl)-pyrrolidin-3-yl]-acetamide is a chiral pyrrolidine derivative featuring a hydroxyethyl substituent and an acetamide functional group. Its stereospecific (S)-configuration ensures precise molecular interactions, making it valuable in asymmetric synthesis and pharmaceutical applications. The hydroxyethyl moiety enhances solubility in polar solvents, while the acetamide group provides a versatile handle for further derivatization. This compound is particularly useful as an intermediate in the development of bioactive molecules, including potential drug candidates targeting neurological or metabolic pathways. Its well-defined structure and functional groups contribute to reproducible reactivity, supporting its use in medicinal chemistry and fine chemical synthesis.
N-[(S)-1-(2-Hydroxy-ethyl)-pyrrolidin-3-yl]-acetamide structure
1354016-78-6 structure
Product Name:N-[(S)-1-(2-Hydroxy-ethyl)-pyrrolidin-3-yl]-acetamide
CAS No:1354016-78-6
MF:C8H16N2O2
MW:172.224842071533
CID:2163144
Update Time:2025-05-21

N-[(S)-1-(2-Hydroxy-ethyl)-pyrrolidin-3-yl]-acetamide Chemical and Physical Properties

Names and Identifiers

    • N-[(s)-1-(2-hydroxy-ethyl)-pyrrolidin-3-yl]-acetamide
    • (S)-N-(1-(2-Hydroxyethyl)pyrrolidin-3-yl)acetamide
    • AM96621
    • N-[(S)-1-(2-Hydroxyethyl)pyrrolidin-3-yl]acetamide
    • N-[(S)-1-(2-Hydroxy-ethyl)-pyrrolidin-3-yl]-acetamide
    • Inchi: 1S/C8H16N2O2/c1-7(12)9-8-2-3-10(6-8)4-5-11/h8,11H,2-6H2,1H3,(H,9,12)/t8-/m0/s1
    • InChI Key: FDUGYWBPHLMXQU-QMMMGPOBSA-N
    • SMILES: OCCN1CC[C@@H](C1)NC(C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 161
  • Topological Polar Surface Area: 52.6

N-[(S)-1-(2-Hydroxy-ethyl)-pyrrolidin-3-yl]-acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
084478-500mg
N-[(S)-1-(2-Hydroxy-ethyl)-pyrrolidin-3-yl]-acetamide
1354016-78-6
500mg
£755.00 2022-03-01
Chemenu
CM498818-1g
(S)-N-(1-(2-Hydroxyethyl)pyrrolidin-3-yl)acetamide
1354016-78-6 97%
1g
$1499 2023-01-01

N-[(S)-1-(2-Hydroxy-ethyl)-pyrrolidin-3-yl]-acetamide Related Literature

Additional information on N-[(S)-1-(2-Hydroxy-ethyl)-pyrrolidin-3-yl]-acetamide

Comprehensive Overview of N-[(S)-1-(2-Hydroxy-ethyl)-pyrrolidin-3-yl]-acetamide (CAS No. 1354016-78-6)

N-[(S)-1-(2-Hydroxy-ethyl)-pyrrolidin-3-yl]-acetamide, with the CAS number 1354016-78-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This chiral molecule features a pyrrolidine ring substituted with a hydroxyethyl group and an acetamide moiety, making it a versatile intermediate in drug discovery. Its unique structure contributes to its potential applications in targeting neurological disorders, metabolic pathways, and enzyme modulation, aligning with current trends in precision medicine.

The compound’s stereochemistry (notably the (S)-configuration) is critical for its biological activity, as enantiopure compounds often exhibit enhanced selectivity and efficacy. Researchers are particularly interested in its role as a building block for small-molecule therapeutics, especially in the context of G-protein-coupled receptors (GPCRs) and kinase inhibitors. These areas are hotspots in modern drug development, addressing conditions like neurodegenerative diseases and cancer, which dominate recent scientific literature and public health discussions.

From a synthetic perspective, N-[(S)-1-(2-Hydroxy-ethyl)-pyrrolidin-3-yl]-acetamide is synthesized via asymmetric catalysis or chiral resolution, methods that are pivotal for producing enantiomerically pure compounds. Its solubility in polar solvents and stability under physiological conditions further enhance its utility in in vitro and in vivo studies. These properties are frequently searched by chemists optimizing drug delivery systems or formulation scientists working on bioavailability challenges.

In the realm of AI-driven drug discovery, this compound’s molecular descriptors (e.g., LogP, hydrogen bond donors/acceptors) are valuable for machine learning models predicting ADMET profiles. Such applications resonate with the growing intersection of computational chemistry and big data, topics highly relevant to today’s research community. Additionally, its potential as a scaffold for proteolysis-targeting chimeras (PROTACs) aligns with the surge in interest for targeted protein degradation therapies.

Regulatory and safety profiles of CAS 1354016-78-6 are also of interest, as researchers prioritize green chemistry principles and sustainable synthesis routes. The compound’s low toxicity in preliminary assays makes it a candidate for further preclinical evaluation, a topic often queried in patent databases and regulatory guidelines. Its compatibility with bioconjugation techniques further expands its utility in diagnostic probes or theranostic agents.

In summary, N-[(S)-1-(2-Hydroxy-ethyl)-pyrrolidin-3-yl]-acetamide represents a multifaceted tool for modern science, bridging medicinal chemistry, biotechnology, and computational design. Its relevance to trending topics like personalized medicine and AI-augmented research ensures its continued prominence in both academic and industrial settings.

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.